Cas no 37676-00-9 (methyl 2-[methyl(2-methylphenyl)amino]benzoate)

• Product Name: methyl 2-[methyl(2-methylphenyl)amino]benzoate
• CAS No: 37676-00-9
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 922496
• PubChem ID: 3015931
• Update Time: 2025-04-19

methyl 2-[methyl(2-methylphenyl)amino]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[methyl(2-methylphenyl)amino]benzoate
• Methyl 2-(methyl(2-methylphenyl)amino)benzoate
• methyl 2-(N,2-dimethylanilino)benzoate
• CCEKAFYQQNLXEC-UHFFFAOYSA-N
• DTXSID40958713
• METHYL 2-[METHYL (2-METHYLPHENYL)AMINO]BENZOATE
• 37676-00-9
• DB-277085
• NS00057993
• EINECS 253-614-8

• Inchi： 1S/C16H17NO2/c1-12-8-4-6-10-14(12)17(2)15-11-7-5-9-13(15)16(18)19-3/h4-11H,1-3H3
• InChI Key： CCEKAFYQQNLXEC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1N(C)C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 255.12601
• Monoisotopic Mass: 255.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54